Cas no 1309933-01-4 (5-Bromo-1,3-difluoro-2-propoxybenzene)

• Product Name: 5-Bromo-1,3-difluoro-2-propoxybenzene
• CAS No: 1309933-01-4
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 5075101
• PubChem ID: 91658484
• Update Time: 2024-11-04

5-Bromo-1,3-difluoro-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-difluoro-2-propoxybenzene
• 1-Bromo-3,5-difluoro-4-n-propyloxybenzene
• 1309933-01-4
• E91777
• CS-0192183

• MDL： MFCD18917885
• Inchi： 1S/C9H9BrF2O/c1-2-3-13-9-7(11)4-6(10)5-8(9)12/h4-5H,2-3H2,1H3
• InChI Key： NKSUOXIHAGRDGG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)OCCC)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2